Cas no 2228364-81-4 (5-(but-3-yn-1-yl)-4-methyl-1,3-thiazole)

• Product Name: 5-(but-3-yn-1-yl)-4-methyl-1,3-thiazole
• CAS No: 2228364-81-4
• MF: C₈H₉NS
• MW: 151.228760480881
• CID: 6570876
• PubChem ID: 165668785
• Update Time: 2025-10-05

5-(but-3-yn-1-yl)-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-4-methyl-1,3-thiazole
• EN300-1767197
• 2228364-81-4

• Inchi： 1S/C8H9NS/c1-3-4-5-8-7(2)9-6-10-8/h1,6H,4-5H2,2H3
• InChI Key： ISKIQPANIIYWTC-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CCC#C

Computed Properties

• Exact Mass: 151.04557046g/mol
• Monoisotopic Mass: 151.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles